Cas no 2138230-57-4 (1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane)

• Product Name: 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane
• CAS No: 2138230-57-4
• MF: C₇H₁₁BrF₂
• MW: 213.063048601151
• CID: 5288467
• Update Time: 2025-10-24

1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane
• Cyclopropane, 1-(bromomethyl)-1-(2,2-difluoroethyl)-2-methyl-
• 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane

• Inchi： 1S/C7H11BrF2/c1-5-2-7(5,4-8)3-6(9)10/h5-6H,2-4H2,1H3
• InChI Key： WLVUQDFPTXDQBS-UHFFFAOYSA-N
• SMILES： BrCC1(CC(F)F)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane

Compound CAS No. 2138230-57-4: 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane

The compound CAS No. 2138230-57-4, also known as 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have gained significant attention in recent years due to their potential applications in various fields of chemistry and materials science. The molecule features a cyclopropane ring substituted with a bromomethyl group and a 2,2-difluoroethyl group, along with a methyl substituent at the 2-position of the cyclopropane ring. These substituents impart distinct electronic and steric effects, making this compound a valuable tool in modern chemical synthesis.

Recent studies have highlighted the importance of cyclopropane derivatives in organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials. The bromomethyl group in this compound serves as an excellent leaving group, enabling various substitution reactions under mild conditions. Meanwhile, the difluoroethyl group introduces both electron-withdrawing effects and steric hindrance, which can be exploited to control reaction pathways and selectivities. The methyl group at the 2-position further stabilizes the cyclopropane ring through hyperconjugation and inductive effects.

One of the most intriguing aspects of 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane is its potential as a building block for constructing complex molecular architectures. Researchers have demonstrated that this compound can undergo ring-opening reactions under specific conditions, leading to the formation of diverse products with high functional group compatibility. For instance, recent work has shown that treatment of this compound with nucleophiles such as amines or alcohols can yield substituted alkanes or ethers with excellent regioselectivity.

In addition to its synthetic utility, this compound has also been studied for its physical properties and reactivity patterns. Experimental data reveal that the presence of fluorine atoms in the difluoroethyl group significantly enhances the compound's thermal stability and chemical resistance. This makes it an attractive candidate for applications in high-performance materials or as an intermediate in industrial processes requiring robust intermediates.

From an environmental standpoint, understanding the fate and behavior of 1-(Bromomethyl)-1-(2,2-difluoroethyl)-2-methylcyclopropane is crucial for its safe handling and disposal. Studies have shown that this compound undergoes limited biodegradation under standard environmental conditions, suggesting that it may persist in certain ecosystems if not properly managed. However, ongoing research aims to develop efficient methods for its degradation or recycling to minimize environmental impact.

In conclusion, CAS No. 2138230-57-4 represents a versatile and innovative compound with promising applications across multiple disciplines. Its unique combination of structural features and reactivity patterns positions it as a valuable asset in contemporary chemical research and development.